466-24-0

Benzoylaconine

In Stock

• CAS RN:
• 466-24-0

• Formula:
• C32H45NO10

• InChI:
• InChI=1S/C32H45NO10/c1-6-33-14-29(15-39-2)18(34)12-19(40-3)31-17-13-30(37)26(43-28(36)16-10-8-7-9-11-16)20(17)32(38,25(35)27(30)42-5)21(24(31)33)22(41-4)23(29)31/h7-11,17-27,34-35,37-38H,6,12-15H2,1-5H3/t17-,18-,19+,20-,21+,22+,23-,24?,25+,26-,27+,29+,30-,31+,32-/m1/s1

• InChIKey:
• DHJXZSFKLJCHLH-BMTFSNIDSA-N

• Benzoylaconine is an aconitine-type diterpenoid alkaloid that has been found in Aconitum species. Benzoylaconine increases protein levels of the efflux transporters P-glycoprotein, multidrug resistance-associated protein 2 (MRP2), and breast cancer resistance protein (BCRP) in LS174T cells in a concentration-dependent manner. It also increases the protein levels of P-glycoprotein in Caco-2 cells and the pregnane X receptor (PXR) in both Caco-2 and LS174T cells when used at a concentration of 50 μM. Benzoylaconine (50 μM) reduces the cytotoxic effects of the P-glycoprotein substrates vincristine and doxorubicin in Caco-2 cells. In vivo, benzoylaconine (0.6 mg/kg) increases protein levels of Nrf2, MRP2, and BCRP in the jejunum, ileum, and colon in mice. It also increases survival of mice injected with a lethal dose of the neurotoxin aconitine (ED50 = 15 mg/kg, i.p.).
  Benzo...

4-[1-[2-[1-(4-Oxocyclohexa-2,5-dien-1-ylidene)ethyl]hydrazinyl]ethylidene]cyclohexa-2,5-dien-1-one

• CAS RN:
• 5466-24-0

• Formula:
• C16H16N2O2

• InChI:
• InChI=1S/C16H16N2O2/c1-11(13-3-7-15(19)8-4-13)17-18-12(2)14-5-9-16(20)10-6-14/h3-10,19-20H,1-2H3/b17-11+,18-12+

• InChIKey:
• MNZJNVSDHXWDAU-UHFFFAOYSA-N

• 4-[1-[2-[1-(4-Oxocyclohexa-2,5-dien-1-ylidene)ethyl]hydrazinyl]ethylidene]cyclohexa-2,5-dien-1-one is a useful research compound. Its molecular formula is C16H16N2O2 and its molecular weight is 268.31 g/mol. The purity is usually 95%.

Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl-

• CAS RN:
• 144466-24-0

• Formula:
• C9H10ClNO

• InChI:
• InChI=1S/C9H10ClNO/c1-8-7-9(12-11-8)5-3-2-4-6-10/h7H,3,5-6H2,1H3

• InChIKey:
• HUEMBQSULQYEMF-UHFFFAOYSA-N

• Isoxazole, 5-(5-chloro-3-pentynyl)-3-methyl- is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.

6-(4-bromophenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide

In Stock

• CAS RN:
• 1179466-24-0

• Formula:
• C17H14Br2N4OS

• InChI:
• InChI=1S/C17H13BrN4OS.BrH/c1-23-15-5-3-2-4-13(15)16-19-20-17-22(16)21-14(10-24-17)11-6-8-12(18)9-7-11;/h2-9H,10H2,1H3;1H

• InChIKey:
• OFYXPYUBCLJLLG-UHFFFAOYSA-N

• 6-(4-bromophenyl)-3-(2-methoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide is a useful research compound. Its molecular formula is C17H14Br2N4OS and its molecular weight is 482.19. The purity is usually 95%.

Solabegron Acyl Glucuronide

In Stock

• CAS RN:
• 1357466-24-0

• Formula:
• C₂₉H₃₁ClN₂O₉

• Solabegron Acyl Glucuronide, also known as Solabegron Acyl Glucuronide, is a useful research compound. Its molecular formula is C₂₉H₃₁ClN₂O₉ and its molecular weight is 587.02. The purity is usually 95%.